Cas no 1630-25-7 (Ethanol,2-[[(2,4-dichlorophenyl)methyl]-2-propyn-1-ylamino]-, hydrochloride (1:1))

• Product Name: Ethanol,2-[[(2,4-dichlorophenyl)methyl]-2-propyn-1-ylamino]-, hydrochloride (1:1)
• CAS No: 1630-25-7
• MF: C₁₂H₁₄Cl₃NO
• MW: 294.604660511017
• CID: 206691
• PubChem ID: 23617546
• Update Time: 2025-04-19

Ethanol,2-[[(2,4-dichlorophenyl)methyl]-2-propyn-1-ylamino]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[[(2,4-dichlorophenyl)methyl]-2-propyn-1-ylamino]-, hydrochloride (1:1)
• Ethanol, 2-((2,4-dichlorobenzyl)-2-propynylamino)-, hydrochloride
• F9S5424ZPJ
• UNII-F9S5424ZPJ
• Ethanol, 2-(((2,4-dichlorophenyl)methyl)-2-propyn-1-ylamino)-, hydrochloride (1:1)
• Ethanol, 2-(((2,4-dichlorophenyl)methyl)-2-propynylamino)-, hydrochloride
• 2-(((2,4-Dichlorophenyl)methyl)-2-propynylamino)ethanol hydrochloride
• N-(2-HYDROXYETHYL)-N-PROPARGYL-2,4-DICHLOROBENZYLAMINE HYDROCHLORIDE
• 1630-25-7

• Inchi： 1S/C12H13Cl2NO.ClH/c1-2-5-15(6-7-16)9-10-3-4-11(13)8-12(10)14;/h1,3-4,8,16H,5-7,9H2;1H
• InChI Key： UFITZBWNTWHBLQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN(CC#C)CCO)Cl.Cl

Computed Properties

• Exact Mass: 257.03759
• Monoisotopic Mass: 257.037419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5

Experimental Properties

• Density: 1.286
• Boiling Point: 373°Cat760mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.584
• PSA: 23.47